1-{4-[4-(4-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone

• IUPAC Name: 1-[4-[4-(piperidin-4-ylmethoxy)phenyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H27N3O2/c1-15(22)20-10-12-21(13-11-20)17-2-4-18(5-3-17)23-14-16-6-8-19-9-7-16/h2-5,16,19H,6-14H2,1H3
• InChI Key: OEMQITRULYGRQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3CCNCC3
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

“1-{4-[4-(4-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone” is a chemical compound with the molecular formula C18H27N3O2 and a molecular weight of 317.43. It’s also known as PMPE in its hydrochloride form.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C18H27N3O2. This indicates that it contains 18 carbon atoms, 27 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 317.43. In its hydrochloride form, it appears as a white crystalline powder that is soluble in water and organic solvents. The predicted boiling point is 527.0±45.0 °C and the predicted density is 1.107±0.06 g/cm3.

Scientific Research Applications

Antimicrobial Properties

1-{4-[4-(4-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone and its derivatives have been explored for their antimicrobial properties. In one study, derivatives synthesized by reacting 1-(4-piperazin-1-yl-phenyl)ethanone with different substituted benzaldehydes exhibited potential antimicrobial activity. Some derivatives were specifically active against Gram-positive bacteria like Staphylococcus aureus, Escherichia coli, and showed significant activity against Candida albicans (Tomar et al., 2007).

Antitumor Activity

Several studies have focused on the antitumor potential of derivatives of this compound. For instance, 1,2,4-triazine derivatives bearing a piperazine amide moiety showed promising anticancer activities against breast cancer cells. Specific compounds exhibited promising antiproliferative effects comparable to cisplatin, a well-known anticancer drug (Yurttaş et al., 2014).

Synthesis and Characterization

The compound has been used in various synthesis and characterization studies. Microwave-assisted synthesis methods have been employed for the compound and its derivatives, focusing on creating efficient and eco-friendly synthesis processes. These studies also include structural characterization and analysis of the synthesized compounds, contributing to a deeper understanding of their properties and potential applications (Merugu et al., 2010).

Pharmacological Evaluation

Derivatives of this compound have been designed and evaluated for their pharmacological potential. For instance, a study on biphenyl moiety linked with aryl piperazine derivatives demonstrated considerable anti-dopaminergic and anti-serotonergic activity, indicating their potential as antipsychotic agents (Bhosale et al., 2014).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources. It’s possible that it may vary depending on the context in which it’s used.